Cas no 6666-79-1 (2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester)

• Product Name: 2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester
• CAS No: 6666-79-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 529593
• PubChem ID: 5355763
• Update Time: 2025-04-19

2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Hexenoicacid, 2-cyano-3-methyl-, methyl ester
• methyl (E)-2-cyano-3-methylhex-2-enoate
• DTXSID40418024
• 6666-79-1
• NSC44912
• NSC-44912

• Inchi： 1S/C9H13NO2/c1-4-5-7(2)8(6-10)9(11)12-3/h4-5H2,1-3H3/b8-7+
• InChI Key： QDWMXVNLLIHVKD-BQYQJAHWSA-N
• SMILES： O(C)C(/C(/C#N)=C(\C)/CCC)=O

Computed Properties

• Exact Mass: 167.09469
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1
• Boiling Point: 256.3°Cat760mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.452
• PSA: 50.09
• LogP: 1.79958